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Cat. No.: B1169904

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of Variolink Esthetic (lvoclar Vivadent), a
widely used esthetic resin cement, against other prominent resin cements in the dental market.
The comparison focuses on key performance indicators: bond strength, color stability, wear
resistance, and biocompatibility, supported by experimental data from various in-vitro studies.
Detailed experimental protocols are provided to allow for critical evaluation and replication of
the cited findings.

Executive Summary

Variolink Esthetic is a light- and dual-curing luting composite designed for the permanent
cementation of ceramic and composite resin restorations.[1] It is distinguished by its patented,
amine-free formulation containing the lvocerin light initiator, which is claimed to contribute to its
exceptional shade stability.[1] This guide will objectively compare its performance against other
leading resin cements, including Panavia V5 (Kuraray Noritake), RelyX Ultimate (3M ESPE),
Nexus 3 (Kerr), and Calibra (Dentsply Sirona).

Data Presentation

The following tables summarize the quantitative data collected from various comparative
studies. It is important to note that direct comparison between studies can be challenging due
to variations in testing methodologies, substrates, and aging protocols.
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Table 1: Bond Strength (MPa) to Various Substrates
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. Bond Strength ) L
Resin Bond Aging Citation(s
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Cement Strength . Protocol )
Test Aging
(MPa)
(MPa)
150 days
water
Variolink Tensile storage +
) Human 29.1 25.6
Esthetic ) Bond ) ) 37,500 [2]
Dentin (median) (median)
DC Strength thermocycl
es
(5°C/55°C)
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] ] Bond ) ) 37,500 [2]
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Strength thermocycl
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(5°C/55°C)
o Zirconia ) )
Variolink Microtensil
) (IPS e.max Not Not
Esthetic ) e Bond 2.4 [3]
ZirCAD Reported Reported
DC ) Strength
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Microtensil
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Panavia V5 ) e Bond 2.8 [3]
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Microtensil
RelyX (IPS e.max Not Not
) ) e Bond 1.9 [3]
Luting Plus  ZirCAD Reported Reported
) Strength
Prime)
1750,
o o Shear 2.85 (7000
Variolink Lithium 5.06 3500, 7000
) o Bond thermocycl [4115]
Esthetic LC  Disilicate (Control) thermocycl
Strength es)
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1750,
o Shear 3.25 (7000
) Lithium 5.06 3500, 7000
Panavia V5 o Bond thermocycl [4115]
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Strength es)
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1750,
o Shear 2.65 (7000
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o Bond thermocycl [4][5]
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Strength es)
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Table 2: Color Stability (AE) after Accelerated Aging*
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) ] Aging AE* (Color .
Resin Cement Aging Method . Citation(s)
Duration Change)
o ) Not specified, but
Variolink Esthetic ~ 70°C Water ]
4 weeks higher than [2][6]
DC Storage )
Panavia V5
Not specified, but
) 70°C Water
Panavia V5 4 weeks lowest among [2][6]
Storage
tested
Not specified, but
] 70°C Water ]
RelyX Ultimate 4 weeks higher than [2][6]
Storage ]
Panavia V5
o Deionized Water
Variolink 11 183 days 4.72 [7]
at 37°C
Deionized Water
NX3 (Dual Cure) 183 days 2.84 [7]
at 37°C
Calibra (Dual Deionized Water
183 days 8.20 [7]
Cure) at 37°C
o Not specified,
Deionized Water o
RelyX ARC 183 days similar to [7]
at 37°C
Multilink
Xenon Light Clinically
o ] 16 four-hour
Variolink Esthetic ~ Source (0.4 acceptable (AE < [8]
cycles
W/m2) 3)
Xenon Light Clinically
_ 16 four-hour
Panavia V5 Source (0.4 acceptable (AE < [8]
cycles
W/m2) 3)
Xenon Light Clinically
) 16 four-hour
RelyX Universal Source (0.4 unacceptable [8]
cycles
W/m2) (AE > 3)
Table 3: Wear Resistance
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) Wear Test Parameter o
Resin Cement Result Citation(s)
Method Measured
Variolink Esthetic ~ Toothbrush Surface
_ > 200 nm [5]
LC Abrasion Roughness (nm)
Panavia Veneer Toothbrush Surface
) <50 nm [5]
LC Abrasion Roughness (nm)
Toothbrush Surface
RelyX Veneer ) <50 nm [5]
Abrasion Roughness (nm)
) Leinfelder-Suzuki  Volume Loss Influenced by
RelyX Ultimate _ , [°]
Wear Simulator (mm?) curing method
_ Leinfelder-Suzuki ~ Volume Loss Not influenced by
Panavia V5 ) ) [9]
Wear Simulator (mm3) curing method
Leinfelder-Suzuki  Volume Loss Influenced by
Nexus 3 _ _ [9]
Wear Simulator (mm3) curing method

Table 4: Biocompatibility (Cytotoxicity)
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Resin Cement Cell Line Assay Result Citation(s)
Human
o ) Osteoblasts, LDH & BCA Low cytotoxic
Variolink Esthetic o [10][11]
Gingival Assays effects
Fibroblasts, etc.
Human
i Osteoblasts, LDH & BCA Low cytotoxic
RelyX Ultimate o [10][11]
Gingival Assays effects
Fibroblasts, etc.
Human
] Osteoblasts, LDH & BCA Low cytotoxic
RelyX Unicem 2 o [10]
Gingival Assays effects
Fibroblasts, etc.
Human
Osteoblasts, LDH & BCA Strong cytotoxic
SmartCem2 o [10]
Gingival Assays effects
Fibroblasts, etc.
Human
Osteoblasts, LDH & BCA Strong cytotoxic
PermaCem 2.0 o [10]
Gingival Assays effects
Fibroblasts, etc.
o Human SCE & CA Genotoxic and
Variolink 11 ) [12]
Lymphocytes Assays cytotoxic effects
) Human SCE & CA Genotoxic and
Panavia F 2.0 ) [12]
Lymphocytes Assays cytotoxic effects

Experimental Protocols

A detailed understanding of the methodologies employed in the cited studies is crucial for
interpreting the presented data. Below are descriptions of the key experimental protocols.

Bond Strength Testing (Microtensile and Shear)
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Obijective: To determine the adhesive strength of the resin cement to a substrate (e.g., dentin,
enamel, ceramic, or zirconia).

Protocol:

e Substrate Preparation: Human or bovine teeth are sectioned to expose a flat dentin or
enamel surface. Ceramic or zirconia blocks are fabricated to standardized dimensions. The
bonding surface is treated according to the manufacturer's instructions for the specific
cement and substrate (e.g., etching, priming, silanization).[6][13]

o Cement Application and Curing: The resin cement is applied to the prepared substrate, and a
restorative material (e.g., composite resin cylinder or ceramic block) is seated on top with a
defined load. The cement is then light-cured or allowed to dual-cure according to the
manufacturer's protocol.[6][13]

e Specimen Storage and Aging: Specimens are typically stored in water at 37°C for 24 hours
(initial bond strength). For aging, specimens may undergo thermocycling (e.g., 5,000 to
37,500 cycles between 5°C and 55°C) and/or prolonged water storage (e.g., 150 days).[2][4]

e Testing:

o Microtensile Bond Strength (UTBS): The bonded assembly is sectioned into beams with a
cross-sectional area of approximately 1 mmz2. These beams are then subjected to a tensile
load in a universal testing machine until failure.[6][13]

o Shear Bond Strength (SBS): A shear force is applied to the side of the restorative material
at the adhesive interface until failure.[4]

» Data Analysis: The force at failure is recorded and divided by the bonded surface area to
calculate the bond strength in megapascals (MPa). Failure modes (adhesive, cohesive, or
mixed) are analyzed under a microscope.

Color Stability Testing (ISO 7491)

Objective: To evaluate the resistance of the resin cement to color change when exposed to
simulated oral conditions.
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Protocol:

e Specimen Preparation: Disc-shaped specimens of the resin cement are fabricated in a
standardized mold (e.g., 8 mm diameter, 2 mm height).[7] The specimens are cured
according to the manufacturer's instructions.

e Initial Color Measurement: The initial color of each specimen is measured using a
spectrophotometer or colorimeter, recording the CIE Lab* values.[2][8]

o Accelerated Aging: Specimens are subjected to an aging protocol, which may include:

o Water Storage: Immersion in distilled water at an elevated temperature (e.g., 37°C or
70°C) for a specified period (e.g., 24 hours to 183 days).[2][7]

o Light Exposure: Exposure to a xenon arc lamp in a weathering chamber to simulate
sunlight for a defined duration and irradiance.[8][14]

e Final Color Measurement: After aging, the CIE Lab* values are measured again.

o Data Analysis: The color change (AE) is calculated using the formula: AE = [(AL)? + (Aa)? +
(Ab)?Ji/2. A AE value greater than 3.3 is generally considered clinically perceptible.[8]

Wear Resistance Testing (e.g., Leinfelder-Suzuki
Simulator)

Obijective: To simulate the clinical wear of the resin cement due to masticatory forces.
Protocol:

e Specimen Preparation: Specimens of the resin cement are fabricated and mounted in the
wear simulator.

e Wear Simulation: The specimens are subjected to a specified number of cycles (e.g.,
400,000) under a defined load (e.g., 80N) against an antagonist (e.g., stainless steel ball
bearing) in a slurry of abrasive particles (e.g., polymethyl methacrylate beads in water).[9]
[15]
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o Wear Measurement: The amount of material lost is quantified. This can be done by:

o Volumetric Loss: 3D profilometry is used to scan the surface before and after wear
simulation to calculate the volume of material lost (in mm3).[9]

o Vertical Loss/Wear Depth: The maximum depth of the wear facet is measured (in pm).

o Data Analysis: The wear data is statistically analyzed to compare the performance of
different materials.

Biocompatibility Testing (Cytotoxicity Assays)
Objective: To assess the potential of the resin cement to cause harm to living cells.
Protocol:

o Eluate Preparation: Cured specimens of the resin cement are incubated in a cell culture
medium for a specific period (e.g., 24 hours) to allow leachable components to diffuse into
the medium, creating an "eluate."[10][16]

o Cell Culture: Human cell lines (e.qg., gingival fibroblasts, osteoblasts) are cultured in a
laboratory setting.[10]

o Cell Exposure: The cultured cells are exposed to the eluates of the different resin cements. A
control group is exposed to fresh culture medium.[16]

o Cytotoxicity Assessment: After a defined exposure time (e.g., 24, 48, or 72 hours), cell
viability is measured using various assays:

[¢]

LDH Assay: Measures the release of lactate dehydrogenase, an enzyme released from
damaged cells.

BCA Assay: Measures total protein content, which is proportional to the number of viable

[¢]

cells.

[¢]

MTT Assay: Measures the metabolic activity of viable cells.
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o Data Analysis: The results from the exposed cells are compared to the control group to

determine the percentage of cell death or inhibition of cell proliferation caused by the cement
eluates.[10]

Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Chemical polymerization process of light-cure and dual-cure resin cements.
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Caption: Workflow for microtensile (WTBS) and shear (SBS) bond strength testing.
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Caption: Decision tree for resin cement selection based on clinical indication.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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